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Compound of Interest

Compound Name: Cy3-YNE

Cat. No.: B12358307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed application notes and protocols for the fluorescent labeling of

peptides using Cy3-YNE. Cy3-YNE is a bright, orange-fluorescent dye functionalized with a

terminal alkyne group. This alkyne moiety allows for its covalent attachment to azide-modified

molecules through a highly efficient and specific bioorthogonal reaction known as the

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click chemistry". This method is

characterized by its high yield, selectivity, and compatibility with a wide range of biomolecules

and reaction conditions, making it an ideal choice for labeling peptides for various downstream

applications.

Fluorescently labeled peptides are invaluable tools in biomedical research and drug

development. They are utilized in a variety of applications, including fluorescence microscopy,

flow cytometry, fluorescence resonance energy transfer (FRET) assays, and in vivo imaging to

study peptide-protein interactions, enzyme activity, and cellular uptake.

Key Properties of Cy3
The cyanine dye Cy3 is favored for its robust photophysical properties, which are summarized

in the table below.
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Property Value Reference

Excitation Maximum (λex) ~550 nm

Emission Maximum (λem) ~570 nm

Molar Extinction Coefficient ~150,000 cm⁻¹M⁻¹

Quantum Yield High

Color Bright Orange

pH Sensitivity
Relatively insensitive in the

physiological range

Experimental Workflow for Cy3-YNE Peptide
Labeling
The overall process for labeling a peptide with Cy3-YNE involves the synthesis or acquisition of

an azide-modified peptide, the CuAAC reaction, purification of the labeled peptide, and

characterization to confirm successful conjugation.
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Purification
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Azide-Modified Peptide

CuAAC (Click Chemistry)

Cy3-YNE

HPLC Purification

Crude Product

UV-Vis Spectroscopy

Purified Labeled Peptide

Mass Spectrometry

Azide-Modified Peptide (R-N3)

Cy3-Labeled Peptide
(Triazole Linkage)

Cy3-YNE (HC≡C-Cy3) Cu(I) Catalyst
(from CuSO4 + Na Ascorbate)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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